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Compound of Interest

Compound Name: JJO-1

CAS No.: 16722-44-4

Cat. No.: B1672959

Get Quote

For research use only. Not for use in diagnostic procedures.

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution for JJO-1, a bi-quinoline that functions as an allosteric activator of AMP-activated

protein kinase (AMPK).[1] Accurate preparation of this stock solution is critical for ensuring

experimental reproducibility and obtaining reliable results in studies related to metabolic

diseases such as obesity and type 2 diabetes.[2]

Introduction
JJO-1 is a valuable research tool for investigating the AMPK signaling pathway. It allosterically

activates all AMPK αβγ isoforms, with the exception of those containing the γ3 subunit, in an

ATP-sensitive manner.[1] To facilitate its use in various in vitro and cell-based assays, a

consistently prepared and properly stored stock solution is essential. This protocol outlines the

necessary steps to achieve a stable and accurate JJO-1 stock solution.
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Quantitative Data Summary
For accurate and reproducible experimental results, it is imperative to use precise

measurements when preparing the JJO-1 stock solution. The following table summarizes the

key quantitative data for JJO-1.

Parameter Value Reference

CAS Number 16722-44-4 [1]

Molecular Formula C19H13N3 [1]

Molecular Weight 283.33 g/mol [1]

EC50 for AMPK activation 1.8 µM [2][3]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock

Concentration
10 mM - 50 mM

Short-term Storage 0 - 4°C (days to weeks) [1]

Long-term Storage -20°C (months to years) [1]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of JJO-1. The

concentration can be adjusted based on specific experimental needs by modifying the mass of

JJO-1 and the volume of the solvent accordingly.

Materials
JJO-1 powder (CAS: 16722-44-4)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure
Pre-weighing Preparations:

Bring the JJO-1 powder and anhydrous DMSO to room temperature before opening to

prevent condensation.

Ensure the analytical balance is calibrated and level.

Calculating the Required Mass of JJO-1:

To prepare a 10 mM stock solution, the required mass of JJO-1 can be calculated using

the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 283.33 g/mol * 1000 mg/g = 2.83 mg

Weighing JJO-1:

Carefully weigh out the calculated amount of JJO-1 powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube or amber vial.

Dissolving JJO-1:

Add the desired volume of anhydrous DMSO to the tube containing the JJO-1 powder.

Vortex the solution thoroughly until the JJO-1 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Visually inspect

the solution to ensure no solid particles remain.

Aliquoting and Storage:
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Once the JJO-1 is fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile, light-protected (amber) microcentrifuge tubes or vials. This practice

minimizes contamination and degradation from repeated freeze-thaw cycles.

For short-term storage (days to weeks), store the aliquots at 0 - 4°C.[1]

For long-term storage (months to years), store the aliquots at -20°C.[1]

Safety Precautions
JJO-1 is for research use only and is not intended for human or veterinary use.[1]

Standard laboratory safety practices should be followed, including the use of personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses.

Handle JJO-1 powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Dispose of waste according to institutional and local regulations.

Diagrams
Caption: Workflow for JJO-1 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. medchemexpress.com [medchemexpress.com]

3. JJO-1 | AMPK激活剂 | MCE [medchemexpress.cn]

To cite this document: BenchChem. [Preparation of JJO-1 Stock Solution: An Application
Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1672959/docs?utm_src=pdf-body#preparation-of-jjo-1-stock-solution-an-application-note-and-protocol
https://www.medkoo.com/products/30562
https://www.medkoo.com/products/30562
https://www.benchchem.com/product/b1672959/docs?utm_src=pdf-body#preparation-of-jjo-1-stock-solution-an-application-note-and-protocol
https://www.medkoo.com/products/30562
https://www.benchchem.com/product/b1672959/docs?utm_src=pdf-body#preparation-of-jjo-1-stock-solution-an-application-note-and-protocol
https://www.benchchem.com/product/b1672959/docs?utm_src=pdf-body#preparation-of-jjo-1-stock-solution-an-application-note-and-protocol
https://www.benchchem.com/product/b1672959?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medkoo.com/products/30562
https://www.medchemexpress.com/jjo-1.html?locale=ko-KR
https://www.medchemexpress.cn/jjo-1.html
https://www.benchchem.com/product/b1672959/docs#preparation-of-jjo-1-stock-solution-an-application-note-and-protocol
https://www.benchchem.com/product/b1672959/docs#preparation-of-jjo-1-stock-solution-an-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1672959/docs#preparation-of-jjo-1-stock-solution-an-
application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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